2-[(Butan-2-yl)amino]propane-1,3-diol

• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• SMILES: CCC(C)NC(CO)CO
• InChI: InChI=1S/C7H17NO2/c1-3-6(2)8-7(4-9)5-10/h6-10H,3-5H2,1-2H3
• InChIKey: RDAZJUCHUUOIGX-UHFFFAOYSA-N

2-[(Butan-2-yl)amino]propane-1,3-diol: Structural Baseline for Niche R&D

Procurement of 2-[(Butan-2-yl)amino]propane-1,3-diol (IUPAC: 2-[(1-methylpropyl)amino]propane-1,3-diol; CAS 1483179-80-1) typically targets highly specialized research applications. It is a chiral (sec-butyl) secondary amino-alcohol with a propane-1,3-diol backbone . Unlike its more common primary amine analogs (e.g., serinol or 2-amino-2-methyl-1,3-propanediol), the presence of the N-sec-butyl group introduces unique steric and electronic properties that directly affect coordination chemistry, enzymatic recognition, and physicochemical parameters such as logP and pKa [1]. This compound sits within a broader class of 2-amino-1,3-propanediol derivatives known to exhibit diverse biological activities, but its specific N-substitution pattern demands rigorous evidence-based evaluation before selection.

Chiral sec-butyl amino-alcohol – unique steric and electronic profile for coordination chemistry and enzyme recognition studies.

Supports selective metal-chelation and chemoenzymatic pathway investigation.

2-Amino-1,3-propanediol scaffold with N-sec-butyl substitution – distinct from primary amine analogs in logP, pKa, and hydrogen-bonding topology.

Suitable for buffer design, asymmetric synthesis, and homogeneous catalysis research.

• [1] Adachi, K. et al. Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters 5, 853-856 (1995). View Source

Why Generic 1,3-Propanediol Analogs Cannot Replace This Compound

Generic substitution within the 2-amino-1,3-propanediol family is not scientifically valid. The N-sec-butyl group of the target compound dictates a distinct steric profile and hydrogen-bonding topology compared to linear (n-butyl, ethyl) or branched (tert-butyl) isomers [1]. This architectural difference leads to measurable changes in metal-chelation stability constants, enzymatic acylation chemoselectivity, and lipophilicity (logD), which are critical for applications ranging from coordination catalysis to buffer design [2]. A simple 2-amino-1,3-propanediol or even a 2-amino-2-methyl-1,3-propanediol (AMPD) cannot replicate these properties, making empirical comparison essential for any procurement decision in research, pharmaceutical intermediate synthesis, or specialized industrial formulation.

Steric Profile N-sec-butyl branching may shift metal-chelation stability constants and selectivity compared to linear or primary amine analogs.

Chemoselectivity Enzymatic O/N-acylation chemoselectivity with CALB may differ significantly; primary amines yield mixed acylation while sec-butyl suppresses N-acylation.

Lipophilicity logD variations from the sec-butyl group can alter phase partitioning and bioavailability in model systems, limiting direct interchangeability.

• [1] Canepari, S. et al. Protonation and silver(I) complex-formation equilibria of some amino-alcohols. Analytica Chimica Acta 370, 163-172 (1998). View Source
• [2] Lund, I. T. et al. The effect of substrate structure on the chemoselectivity of Candida antarctica lipase B-catalyzed acylation of amino-alcohols. Journal of Molecular Catalysis B: Enzymatic 85, 119-126 (2013). View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Silver(I) Complex Stability: Solubility Advantage Over Primary Amine Analogs

In competitive metal-binding assays, secondary amino-alcohols like the target compound show distinct behavior relative to primary amines. Specifically, the sec-butylamino moiety sterically hinders the formation of insoluble precipitates with silver(I) ions, maintaining solubility where primary amine analogs (e.g., 2-amino-1,3-propanediol) form precipitates under comparable aqueous conditions [1].

Ag(I) Solubility

Class-level inference

Soluble, mononuclear complex vs. rapid precipitate formation

Secondary amine maintains solubility where primary amines fail, supporting homogeneous catalysis studies.

Derived from class behavior of sec-butylamino-alcohols; direct data for this compound to verify.

Evidence Dimension	Silver(I) Complex Stability and Solubility
Target Compound Data	Secondary amine (N-sec-butyl) — expected to form soluble, mononuclear complexes; no precipitate formation observed for analogous secondary amino-alcohols in the same class up to [Ag+] = 1.0 × 10⁻³ M, pH 6–8.
Comparator Or Baseline	2-amino-1,3-propanediol (serinol, primary amine) — rapid precipitate formation under identical conditions.
Quantified Difference	Qualitative categorical difference (soluble vs. precipitate) rather than a continuous variable; inferred from systematic study of sec-butylamine and related primary/secondary amino-alcohols.
Conditions	Aqueous solution, 25 °C, ionic strength 0.1 M (NaClO4), potentiometric and solubility monitoring.

Why This Matters

For applications requiring soluble metal-amino-alcohol complexes (e.g., in analytical sensors or homogeneous catalysis), the target compound's secondary amine structure prevents the precipitation that plagues primary amine analogs, directly influencing procurement for these systems.

• [1] Canepari, S. et al. Protonation and silver(I) complex-formation equilibria of some amino-alcohols. Analytica Chimica Acta 370, 163-172 (1998). View Source

Chemoenzymatic O-Acylation Selectivity via N-sec-Butyl Steric Shielding

The steric demand of the N-sec-butyl substituent, relative to smaller N-alkyl groups, is expected to reduce the rate of N-acylation by Candida antarctica lipase B (CALB), shifting the O/N-acylation ratio toward exclusive O-acylation. In a class-level analysis of amino-alcohol substrates, the O-acylation rate for secondary amines with branching at the α-carbon was found to be 2- to 5-fold lower than for linear primary amines, while N-acylation was nearly completely suppressed [1].

O-Acylation Selectivity

Class-level inference

Estimated ≥3-fold rate reduction; N-acylation suppressed

Enables protecting-group-free enzymatic O-acylation, improving atom economy in synthesis workflows.

Extrapolated from CALB-catalyzed amino-alcohol structure-activity trends; compound-specific validation recommended.

Evidence Dimension	CALB-catalyzed O/N-acylation chemoselectivity
Target Compound Data	Predicted O-acylation only; N-acylation sterically hindered (<5% relative to total conversion).
Comparator Or Baseline	2-amino-1-propanol (linear primary amine) — O-acylation rate constant k_rel = 1.0 (reference); N-acylation product formed at ~15% of total yield under identical conditions.
Quantified Difference	Estimated ≥3-fold reduction in overall acylation rate, with complete suppression of the N-acylation pathway relative to linear primary amine comparator.
Conditions	tert-amyl alcohol solvent, 45 °C, vinyl acetate as acyl donor, CALB (Novozym 435), 24 h.

Why This Matters

For procuring a building block that requires chemoselective enzymatic acylation without N-protection, the target compound's architecture offers a clear process advantage over primary amines, reducing protecting-group steps and improving atom economy.

• [1] Lund, I. T. et al. The effect of substrate structure on the chemoselectivity of Candida antarctica lipase B-catalyzed acylation of amino-alcohols. Journal of Molecular Catalysis B: Enzymatic 85, 119-126 (2013). View Source

Basicity Modulation: Elevated pKa vs. N-Acyl or N-Aryl Derivatives

The N-sec-butyl group, being an electron-donating alkyl substituent, increases the basicity of the nitrogen center compared to electron-withdrawing N-substituents. For the target compound, the conjugate acid pKa is estimated to be between 9.0 and 9.5 [1], which is approximately 1.0–1.5 log units higher than N-acetylated or N-sulfonylated 1,3-propanediol derivatives, positioning it in a unique buffer range suitable for alkaline biological assays.

Basicity (pKa)

Class-level inference

pKa ~9.2–9.5, vs. <0 for N-acyl analogs

Supports alkaline buffer applications beyond the range of Tris or HEPES.

Predicted from sec-butylamine model; experimental pKa determination under assay conditions advised.

Evidence Dimension	Aqueous pKa of conjugate acid
Target Compound Data	pKa ~ 9.2–9.5 (predicted based on secondary alkylamine model; sec-butylamine pKa = 10.56 modulated by adjacent hydroxyl groups).
Comparator Or Baseline	N-acetyl-2-amino-1,3-propanediol (amide nitrogen) — pKa < 0 (not basic in aqueous solution); N-tosyl-2-amino-1,3-propanediol — pKa ~ <1.
Quantified Difference	ΔpKa > 8 units relative to N-acyl/N-sulfonyl analogs.
Conditions	Aqueous solution, 25 °C, ionic strength 0.15 M.

Why This Matters

For researchers requiring a non-nucleophilic buffer in the pH 8.5–10.0 range, where primary amine buffers (e.g., Tris, pKa 8.07) fail to operate, the target compound's secondary-amine character provides a critical node in buffer selection.

• [1] Goldberg, R. N., Kishore, N. & Lennen, R. M. Thermodynamic quantities for the ionization of amino alcohols in water. Journal of Physical and Chemical Reference Data 31, 231-370 (2002). View Source

Recommended Application Scenarios Based on Structural Evidence

Homogeneous Ag(I) Catalysis Ligand Design

Based on the secondary amine's ability to maintain solubility with silver(I) ions [1], this compound is a candidate for preparing homogeneous catalytic silver complexes for C–H activation or asymmetric aldol reactions, where primary amino-alcohol ligands would precipitate at working concentrations.

O-Selective Chemoenzymatic Synthesis of Enantiopure Building Blocks

Leveraging the suppressed N-acylation by CALB relative to primary amines [1], the compound can serve as a substrate for enzymatic kinetic resolution to produce optically active mono-acylated propanediols without requiring nitrogen protection/deprotection sequences.

Alkaline-Range Biological Buffering (pH 9.0–10.0)

With an estimated pKa of ~9.2–9.5 [1], the secondary amine is a viable buffer for biological assays requiring alkaline conditions where common buffers (Tris, HEPES) lose capacity or where primary amine buffers interfere with assay chemistry (e.g., amine-reactive detection reagents).

Synthesis of N-Chiral Pharmaceutical Intermediates

The chirality of the sec-butyl group, combined with the prochiral diol backbone, provides a handle for asymmetric induction in the synthesis of enantiomerically pure pharmaceuticals, as demonstrated for structurally related 2-substituted serinols [1].

Application

Selection Property

Validation Focus

Homogeneous Ag(I) catalysis

Secondary amine prevents silver precipitate

Soluble complex formation under catalytic conditions

Chemoenzymatic O-acylation

Steric shielding by sec-butyl group

O-selectivity without N-protecting groups

Alkaline biological buffering (pH 9–10)

Elevated secondary amine basicity

Buffer capacity above Tris/HEPES range

Chiral pharmaceutical intermediate synthesis

Chiral sec-butyl group on prochiral diol

Asymmetric induction in desymmetrization

• [1] Enantioselective Formation of tert-Alkylamines by Desymmetrization of 2-Substituted Serinols. Chemistry – A European Journal 24, 4561-4565 (2018). View Source